3-(3,5-Difluorophenyl)pyrrolidin-3-ol
Cat. No. B8528515
M. Wt: 199.20 g/mol
InChI Key: FPDVWTTYQWWNRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08188301B2
Procedure details
A mixture of (+)-1-benzyl-3-(3,5-difluorophenyl)pyrrolidin-3-ol (0.853 g, 2.95 mmol), methanol (15 mL) and palladium on carbon (170 mg) was purged with nitrogen. Triethyl silane (3.42 g, 29.5 mmol) was added in 7 equal portions over 3.5 h and the resulting mixture was stirred at ambient temperature for 3 h. The mixture was filtrated over celite, evaporated and Purification on a Biotage Isolute SCX-3 SPE column (washed with methanol and eluted with methanol/triethylamine, 4:1) gave the title compound (0.53 g). MS m/z (relative intensity, 70 eV) 199 (M+, bp), 141, (61), 127 (73), 114 (59), 113 (88).
Name
(+)-1-benzyl-3-(3,5-difluorophenyl)pyrrolidin-3-ol
Quantity
0.853 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
C([N:8]1[CH2:12][CH2:11][C:10]([C:14]2[CH:19]=[C:18]([F:20])[CH:17]=[C:16]([F:21])[CH:15]=2)([OH:13])[CH2:9]1)C1C=CC=CC=1.C([SiH](CC)CC)C>[Pd].CO>[F:21][C:16]1[CH:15]=[C:14]([C:10]2([OH:13])[CH2:11][CH2:12][NH:8][CH2:9]2)[CH:19]=[C:18]([F:20])[CH:17]=1
|
Inputs
Step One
|
Name
|
(+)-1-benzyl-3-(3,5-difluorophenyl)pyrrolidin-3-ol
|
|
Quantity
|
0.853 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N1CC(CC1)(O)C1=CC(=CC(=C1)F)F
|
|
Name
|
|
|
Quantity
|
170 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
|
Name
|
|
|
Quantity
|
3.42 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)[SiH](CC)CC
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the resulting mixture was stirred at ambient temperature for 3 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was purged with nitrogen
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The mixture was filtrated over celite
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Purification
|
WASH
|
Type
|
WASH
|
|
Details
|
on a Biotage Isolute SCX-3 SPE column (washed with methanol and eluted with methanol/triethylamine, 4:1)
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=C(C=C(C1)F)C1(CNCC1)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.53 g | |
| YIELD: CALCULATEDPERCENTYIELD | 90.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
